Cas no 623932-04-7 (1H-Pyrazole-3-carboxylic acid, 5-[(2-oxocyclohexyl)oxy]-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-[(2-oxocyclohexyl)oxy]-, ethyl ester
• CAS No: 623932-04-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1637426
• Update Time: 2024-09-12

1H-Pyrazole-3-carboxylic acid, 5-[(2-oxocyclohexyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-[(2-oxocyclohexyl)oxy]-, ethyl ester

• Inchi： 1S/C12H16N2O4/c1-2-17-12(16)8-7-11(14-13-8)18-10-6-4-3-5-9(10)15/h7,10H,2-6H2,1H3,(H,13,14)
• InChI Key： LYLCINUJPMPFMR-UHFFFAOYSA-N
• SMILES： N1C(OC2CCCCC2=O)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 252.11108

Experimental Properties

• PSA: 81.28